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Compound of Interest

Compound Name: GNF4877

Cat. No.: B15541141

For Researchers, Scientists, and Drug Development Professionals

Abstract

GNF4877 is a potent dual inhibitor of dual-specificity tyrosine-phosphorylation-regulated kinase
1A (DYRK1A) and glycogen synthase kinase 3 (GSK3[), with IC50 values of 6 nM and 16 nM,
respectively.[1] Its primary mechanism of action involves the blockade of nuclear factor of
activated T-cells (NFATc) nuclear export, which leads to increased (-cell proliferation.[1] This
compound is a valuable tool for research in areas such as diabetes and neurodegenerative
diseases.[2][3][4][5] Proper preparation of a GNF4877 stock solution is critical for obtaining
accurate and reproducible experimental results. This document provides a detailed protocol for
the preparation of a GNF4877 stock solution using dimethyl sulfoxide (DMSO) as the solvent.

Data Presentation

A summary of the key quantitative data for GNF4877 is provided in the table below for easy
reference.
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Parameter Value Source(s)
Molecular Weight 494.52 g/mol [1]
CAS Number 2041073-22-5 [1]
Appearance Solid, Light yellow to yellow [1]
Purity 99.82% [1]
Solubility in DMSO 3.33 mg/mL (6.73 mM) [1]
Recommended Stock Solution -80°C for up to 6 months; o
Storage -20°C for up to 1 month

Powder Storage -20°C for 3 years; 4°C for 2 o

years

IC50 (DYRK1A) 6 NM [1]
IC50 (GSK3p) 16 nM [1]
EC50 (mouse B (R7T1) cells) 0.66 uM [1]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the preparation of a 10 mM
GNF4877 stock solution in DMSO.

Materials:

o GNF4877 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

 Sterile, amber microcentrifuge tubes or vials

o Sterile, disposable pipette tips

o \ortex mixer

e Optional: sonicator or water bath
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Protocol:

e Pre-warming and Equilibration: Allow the GNF4877 vial and the anhydrous DMSO to
equilibrate to room temperature before opening to prevent condensation of atmospheric
moisture.

e Calculating the Required Volume of DMSO: To prepare a 10 mM stock solution, calculate the
required volume of DMSO based on the mass of GNF4877. The formula is:

Volume of DMSO (uL) = (Mass of GNF4877 (mg) / 494.52 g/mol ) * 100,000
For example, to prepare a 10 mM stock solution from 1 mg of GNF4877:
(1 mg /494.52 g/mol ) * 100,000 = 202.22 yL of DMSO

e Solvent Addition: Using a calibrated micropipette with a sterile tip, carefully add the
calculated volume of anhydrous DMSO to the vial containing the GNF4877 powder.

» Dissolution: Tightly cap the vial and vortex thoroughly for at least 1-2 minutes to facilitate
dissolution. A clear solution should be obtained.

 Aiding Dissolution (if necessary): If the GNF4877 does not completely dissolve, sonicate the
vial for 5-10 minutes or gently warm it in a water bath at 37-60°C until the solid is fully
dissolved.[1]

 Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile, amber microcentrifuge tubes.

o Storage: Store the aliquots of the GNF4877 stock solution at -80°C for long-term storage (up
to 6 months) or at -20°C for short-term storage (up to 1 month).[1] When ready to use, thaw
a single aliquot at room temperature and dilute it to the desired final concentration in your
experimental medium.

Important Considerations:
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e DMSO is hygroscopic; therefore, it is crucial to use a fresh, anhydrous supply to ensure
maximum solubility of GNF4877.[1]

e The final concentration of DMSO in the cell culture medium should be kept low (typically

<0.1%) to avoid solvent-induced toxicity.

o Always wear appropriate personal protective equipment (PPE), including gloves and safety
glasses, when handling chemical compounds and solvents.

Visualizations

The following diagrams illustrate the experimental workflow for preparing the GNF4877 stock
solution and the signaling pathway affected by GNF4877.
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Caption: Workflow for GNF4877 Stock Solution Preparation.
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Caption: GNF4877 Signaling Pathway Inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15541141#preparing-gnf4877-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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